Cas no 332023-25-3 ((5E)-5-[(2-hydroxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one)

• Product Name: (5E)-5-[(2-hydroxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 332023-25-3
• MF: C₂₀H₁₉N₃O₂S
• MW: 365.448763132095
• CID: 5801383
• PubChem ID: 1919138
• Update Time: 2025-07-01

(5E)-5-[(2-hydroxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• (E)-5-(2-hydroxybenzylidene)-2-(4-phenylpiperazin-1-yl)thiazol-4(5H)-one
• (5E)-5-[(2-hydroxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-1,3-thiazol-4-one
• AKOS002171870
• BDBM50200144
• SR-01000011632
• (5E)-5-[(2-hydroxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one
• F1327-0013
• CHEMBL3920079
• SR-01000011632-1
• 332023-25-3

• Inchi： 1S/C20H19N3O2S/c24-17-9-5-4-6-15(17)14-18-19(25)21-20(26-18)23-12-10-22(11-13-23)16-7-2-1-3-8-16/h1-9,14,24H,10-13H2/b18-14+
• InChI Key： IMCUZYUBEBSAKF-NBVRZTHBSA-N
• SMILES： S1/C(=C/C2C=CC=CC=2O)/C(N=C1N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 365.11979803g/mol
• Monoisotopic Mass: 365.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on (5E)-5-[(2-hydroxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one

(5E)-5-[(2-Hydroxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one: A Comprehensive Overview

The compound with CAS No 332023-25-3, known as (5E)-5-[(2-hydroxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structural characteristics, synthesis methods, pharmacological properties, and potential applications in drug development.

CAS No 332023-25-3 represents a specific identifier for this compound within the chemical nomenclature system. The name itself is a testament to its complex structure, which includes a thiazole ring system fused with a piperazine moiety and a substituted phenyl group. The presence of these functional groups contributes to its versatile reactivity and bioavailability. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents.

The molecular structure of (5E)-5-[(2-hydroxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one is characterized by a thiazole ring system (a five-membered ring containing sulfur and nitrogen atoms) fused with a piperazine ring (a six-membered ring with two nitrogen atoms). The thiazole ring is further substituted with a (2-hydroxyphenyl)methylidene group at the 5-position and a 4-(phenyl)piperazinyl group at the 2-position. This configuration imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various pharmacological applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The synthesis typically involves the condensation of an appropriate thioamide with an aldehyde or ketone derivative in the presence of a base to form the thiazole ring. Subsequent functionalization steps are then employed to introduce the piperazine and hydroxyphenyl substituents.

Pharmacological studies have demonstrated that (5E)-5-[(2-hydroxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one exhibits potent anti-tumor activity in vitro and in vivo models. Its ability to inhibit key enzymes involved in cell proliferation and apoptosis has been extensively studied using advanced techniques such as X-ray crystallography and molecular docking simulations.

In addition to its anti-tumor properties, this compound has also shown promise in neuroprotective applications. Research indicates that it may exert protective effects against oxidative stress and inflammation in neuronal cells, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The development of this compound into a clinically relevant drug requires further optimization of its pharmacokinetic properties. Current efforts are focused on improving its bioavailability through structural modifications such as lipophilic side chain extension or prodrug design strategies.

In conclusion, (5E)-5-[(2-hydroxyphenyl)methylidene]-2-(4 phenyl piperazin 1 yl) 4 5 dihydro 1 3 thiazol 4 one is an intriguing molecule with significant potential in drug discovery. Its unique structure and diverse biological activities make it an important target for further research and development.